Cas no 1213513-85-9 ((1S)-1-(2-bromo-4,5-dimethoxyphenyl)ethan-1-amine)

• Product Name: (1S)-1-(2-bromo-4,5-dimethoxyphenyl)ethan-1-amine
• CAS No: 1213513-85-9
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• MDL: MFCD08057319
• CID: 5603801
• PubChem ID: 79020633
• Update Time: 2025-05-28

(1S)-1-(2-bromo-4,5-dimethoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS017558417
• EN300-1910208
• 1213513-85-9
• (1S)-1-(2-bromo-4,5-dimethoxyphenyl)ethan-1-amine

• MDL： MFCD08057319
• Inchi： 1S/C10H14BrNO2/c1-6(12)7-4-9(13-2)10(14-3)5-8(7)11/h4-6H,12H2,1-3H3/t6-/m0/s1
• InChI Key： WHORZMQWPCLXPR-LURJTMIESA-N
• SMILES： BrC1=CC(=C(C=C1[C@H](C)N)OC)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Additional information on (1S)-1-(2-bromo-4,5-dimethoxyphenyl)ethan-1-amine

Comprehensive Overview of (1S)-1-(2-bromo-4,5-dimethoxyphenyl)ethan-1-amine (CAS No. 1213513-85-9)

The compound (1S)-1-(2-bromo-4,5-dimethoxyphenyl)ethan-1-amine (CAS No. 1213513-85-9) is a chiral amine derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a bromine substituent and dimethoxy groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing central nervous system (CNS) therapeutics and neuroprotective agents, aligning with current trends in neurodegenerative disease research.

In recent years, the demand for chiral building blocks like (1S)-1-(2-bromo-4,5-dimethoxyphenyl)ethan-1-amine has surged, driven by advancements in asymmetric synthesis and drug discovery. This compound’s stereospecificity is particularly relevant for designing enzyme inhibitors and receptor modulators, addressing common search queries such as "chiral amines in drug development" or "bromo-dimethoxy phenyl derivatives applications." Its CAS No. 1213513-85-9 is frequently cited in patent literature, underscoring its industrial importance.

From a synthetic chemistry perspective, the 2-bromo-4,5-dimethoxyphenyl moiety in this compound offers versatile reactivity for cross-coupling reactions, a hot topic in organic chemistry forums. Researchers exploring Suzuki-Miyaura or Buchwald-Hartwig reactions often seek derivatives like this for catalyst optimization studies. Additionally, its amine functional group enables further derivatization, making it a staple in libraries for high-throughput screening (HTS) campaigns.

Environmental and green chemistry considerations are also shaping interest in CAS No. 1213513-85-9. With growing searches for "sustainable chiral synthons," this compound’s potential for atom-efficient transformations aligns with industry shifts toward eco-friendly synthesis. Its dimethoxy groups may contribute to improved solubility, a key factor in formulation science—another trending topic in pharmaceutical circles.

Analytical characterization of (1S)-1-(2-bromo-4,5-dimethoxyphenyl)ethan-1-amine typically involves HPLC chiral separation and NMR spectroscopy, techniques frequently queried by quality control specialists. The compound’s chromatographic behavior is of particular interest for method development in pharmaceutical analysis, reflecting broader industry needs for robust analytical protocols.

In conclusion, CAS No. 1213513-85-9 represents a multifaceted tool for modern chemical research. Its applications span from medicinal chemistry to materials science, answering frequent search engine questions about "versatile bromo-aromatic amines" while adhering to stringent safety profiles. As research into targeted therapeutics expands, this compound’s relevance will likely grow, offering solutions aligned with both scientific and industrial priorities.